Cas no 99681-64-8 (p-(p-Acetoxybenzoyloxy)benzoic acid benzyl ester)

• Product Name: p-(p-Acetoxybenzoyloxy)benzoic acid benzyl ester
• CAS No: 99681-64-8
• MF: C₂₃H₁₈O₆
• MW: 390.385426998138
• CID: 1992811
• PubChem ID: 13587739
• Update Time: 2025-04-21

p-(p-Acetoxybenzoyloxy)benzoic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• p-(p-Acetoxybenzoyloxy)benzoic acid benzyl ester
• (4-phenylmethoxycarbonylphenyl) 4-acetyloxybenzoate
• 99681-64-8
• DTXSID90544488
• benzyl p-(p-acetoxybenzoyloxy)benzoate
• STOLHTSXPDNJJX-UHFFFAOYSA-N
• SCHEMBL10709793
• 4-[(Benzyloxy)carbonyl]phenyl 4-(acetyloxy)benzoate

• Inchi： 1S/C23H18O6/c1-16(24)28-20-11-9-19(10-12-20)23(26)29-21-13-7-18(8-14-21)22(25)27-15-17-5-3-2-4-6-17/h2-14H,15H2,1H3
• InChI Key： STOLHTSXPDNJJX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC(C)=O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.11033829g/mol
• Monoisotopic Mass: 390.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones